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Compound of Interest

Compound Name:
2-(4-Hydroxy-3-

nitrophenyl)isoindoline-1,3-dione

CAS No.: 575445-12-4

Cat. No.: B11843180

Get Quote

Executive Summary
In the realm of medicinal chemistry, the N-phenylphthalimide scaffold represents a privileged

structure, serving as a pharmacophore for diverse biological activities including anticonvulsant,

anti-inflammatory (TNF-

inhibition), and antimicrobial effects.[1] The introduction of a nitro (

) group—whether on the phthalimide core or the N-phenyl moiety—significantly alters the
electronic distribution, metabolic stability, and binding affinity of the molecule.

This guide provides a rigorous technical analysis of the molecular weight (MW) and molecular

formula of these derivatives. Beyond static data, we detail the synthetic pathways required to

access specific regioisomers and the validation protocols necessary to confirm their identity in

a drug discovery pipeline.
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Molecular Specifications and Isomerism
For the researcher, distinguishing between regioisomers is critical. While the molecular formula

and weight remain constant across mono-nitro isomers, the position of the nitro group dictates

the synthetic route and biological profile.

Core Data: Mono-Nitro Derivatives
All mono-nitro substituted N-phenylphthalimide derivatives share the following core

specifications:

Property Value

Molecular Formula

Molecular Weight 268.23 g/mol

Exact Mass 268.0484 Da

Elemental Analysis C: 62.69%, H: 3.01%, N: 10.44%, O: 23.86%

Regioisomer Classification
The nitro group can be located on either the phthalimide ring (A-Ring) or the N-phenyl ring (B-

Ring).
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Compound Name Nitro Position
Structure
Description

CAS Number

N-(4-

nitrophenyl)phthalimid

e

B-Ring (Para)
Phthalimide core + 4-

Nitroaniline moiety
31604-39-4

N-(3-

nitrophenyl)phthalimid

e

B-Ring (Meta)
Phthalimide core + 3-

Nitroaniline moiety
5466-84-2

4-nitro-N-

phenylphthalimide
A-Ring (Pos 4)

4-Nitrophthalimide

core + Aniline moiety
40392-27-6

3-nitro-N-

phenylphthalimide
A-Ring (Pos 3)

3-Nitrophthalimide

core + Aniline moiety
N/A*

*Note: 3-nitro isomers are less common due to steric hindrance during synthesis but are critical

for SAR studies.

Synthetic Methodologies
To ensure high purity and correct regiochemistry, we utilize a condensation pathway rather than

direct nitration.[2] Direct nitration of N-phenylphthalimide yields a mixture of isomers that is

difficult to separate.[2]

Protocol A: Synthesis of N-(4-nitrophenyl)phthalimide
Target: Nitro group on the N-phenyl ring.[2] Mechanism: Nucleophilic attack of the amine on the

anhydride carbonyl, followed by dehydration.

Reagents:

Phthalic Anhydride (1.0 eq)

4-Nitroaniline (1.0 eq)

Glacial Acetic Acid (Solvent)
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Step-by-Step Protocol:

Dissolution: Dissolve 10 mmol of phthalic anhydride in 20 mL of glacial acetic acid in a

round-bottom flask.

Addition: Add 10 mmol of 4-nitroaniline. The electron-withdrawing nitro group reduces the

nucleophilicity of the aniline, requiring thermal activation.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor via TLC (Ethyl Acetate:Hexane 3:7).[2]

Precipitation: Cool the reaction mixture to room temperature. Pour into 100 mL of crushed

ice/water.

Filtration: Filter the resulting precipitate under vacuum.[2]

Purification: Recrystallize from ethanol or acetone to yield pale yellow crystals (MP: 263–265

).

Protocol B: Synthesis of 4-nitro-N-phenylphthalimide
Target: Nitro group on the Phthalimide ring.[2] Reagents:

4-Nitrophthalic Anhydride (1.0 eq)

Aniline (1.0 eq)

Step-by-Step Protocol:

Mixing: Combine 10 mmol of 4-nitrophthalic anhydride and 10 mmol of aniline in 20 mL of

DMF or Acetic Acid.

Reflux: Reflux for 3 hours. The reaction is generally faster than Protocol A because aniline is

a stronger nucleophile than nitroaniline.[2]

Workup: Pour into ice water. The product will precipitate immediately.[2]
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Purification: Recrystallize from ethanol.

Synthetic Pathway Visualization

Pathway Key

Phthalic Anhydride

Reflux (AcOH)
Dehydration

4-Nitroaniline

4-Nitrophthalic Anhydride

Reflux (AcOH)
Dehydration

Aniline

N-(4-nitrophenyl)phthalimide
(Nitro on Phenyl Ring)

MW: 268.23

Slow Nucleophilic Attack

4-nitro-N-phenylphthalimide
(Nitro on Phthalimide Ring)

MW: 268.23

Fast Nucleophilic Attack

Blue: Protocol A (Weak Nucleophile)

Red: Protocol B (Substituted Anhydride)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for accessing specific regioisomers of nitro-N-

phenylphthalimide.

Characterization and Validation Strategies
As a scientist, relying solely on melting point is insufficient for publication-grade data or IND

(Investigational New Drug) filing. You must validate the molecular formula and weight using

orthogonal methods.[2]
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Mass Spectrometry (MS)
Technique: ESI-MS (Electrospray Ionization) or EI-MS (Electron Impact).[2]

Expected Signal:

Molecular Ion (

): m/z 268.2

Protonated Ion (

): m/z 269.2

Validation Check: The absence of the M+ peak suggests decomposition or incomplete

reaction.[2] A peak at m/z 223 indicates the loss of the nitro group (rare in soft ionization) or

contamination with unsubstituted N-phenylphthalimide.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool to distinguish between isomers (e.g., Protocol A vs. Protocol B

products), as they share the same Mass/Charge ratio.

N-(4-nitrophenyl)phthalimide:

1H NMR (DMSO-

): The phthalimide protons appear as a symmetric multiplet (AA'BB' system) around

7.9–8.0 ppm. The N-phenyl protons show a characteristic pair of doublets (AA'XX' system)
shifted downfield (

8.4 ppm) due to the nitro group.

4-nitro-N-phenylphthalimide:

1H NMR (DMSO-

): The N-phenyl ring protons appear as a standard multiplet (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalimide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11843180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7.4–7.6 ppm). The phthalimide ring protons lose symmetry, showing distinct singlet,
doublet, and doublet splitting patterns due to the 4-nitro substitution.

Validation Workflow

Orthogonal Testing

Synthesized Crystal Sample

Mass Spectrometry (ESI)
Target: m/z 269.2 [M+H]+

1H NMR (DMSO-d6)
Check Symmetry of Aromatic Region

Elemental Analysis
Target N: 10.44%

Data Analysis

Valid Scaffold
Proceed to Bio-Assay

Conforms

Recrystallize / Resynthesize

Deviates >0.4%

Click to download full resolution via product page

Figure 2: Quality control workflow for validating nitro-substituted phthalimide derivatives.

Biological Context & Structure-Activity Relationship
(SAR)
Understanding the molecular weight and formula is not just for inventory; it is crucial for

molarity calculations in biological assays.

Lipophilicity (LogP): The addition of a nitro group increases the polarity compared to the

unsubstituted parent (N-phenylphthalimide, MW 223.23). However, the position matters.

Ortho-nitro substituents may form intramolecular interactions, altering solubility and

membrane permeability.[2]
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Metabolic Liability: The nitro group is a "structural alert" in drug discovery.[2] It can be

reduced to an amine (

) or hydroxylamine (

) in vivo by nitroreductases. This metabolic shift changes the MW from 268.23 to 238.24
(amine), drastically altering the pharmacodynamics.

Recommendation: When screening these compounds, always include a "metabolite control"

(the corresponding amino-derivative) to distinguish between the activity of the parent nitro-

compound and its reduced metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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